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Compound of Interest

Compound Name: 1-Decanol-D2

Cat. No.: B2769304

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of
deuterated 1-decanol, a molecule of increasing interest in pharmaceutical and materials
science research. Due to the kinetic isotope effect, the substitution of protium with deuterium
can significantly alter the metabolic pathways and stability of molecules, making deuterated
compounds valuable tools in drug development and mechanistic studies. This document
summarizes the known physical properties of 1-decanol and provides estimations for its fully
deuterated analogue (1-decanol-d22), alongside detailed experimental protocols for their
determination.

Core Physical Properties

The replacement of hydrogen with deuterium atoms in 1-decanol is expected to have a
measurable impact on its physical properties. This is primarily due to the greater mass of
deuterium, which leads to a lower vibrational frequency of C-D bonds compared to C-H bonds.
This, in turn, affects the strength of intermolecular forces, such as van der Waals interactions
and hydrogen bonding. Generally, deuteration leads to a slight increase in boiling point, melting
point, and density.

Data Presentation

The following tables summarize the available quantitative data for 1-decanol and provide
estimated values for fully deuterated 1-decanol (1-decanol-d22). The estimations for the
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deuterated species are based on the general principles of isotope effects on the physical
properties of organic compounds and should be confirmed experimentally.

Table 1: Boiling and Melting Points

Compound Boiling Point (°C) Melting Point (°C)
1-Decanol 231[1][21[3][4] 5-7[1]121[3]
1-Decanol-d22 Estimated: >231 Estimated: >7

Table 2: Density and Refractive Index

Compound Density (g/lcm? at 25°C) Refractive Index (n20/D)
1-Decanol 0.829[1][2][3] 1.437[2]
1-Decanol-d22 Estimated: >0.829 Estimated: ~1.437

Note: The refractive index is primarily dependent on the electronic structure of the molecule,
which is not significantly altered by isotopic substitution. Therefore, the refractive index of
deuterated 1-decanol is expected to be very similar to that of its non-deuterated counterpart.

Experimental Protocols

Accurate determination of the physical properties of deuterated 1-decanol is crucial for its
application in research and development. The following are detailed methodologies for key
experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology:

o Apparatus Setup: A small-scale distillation apparatus is assembled. This consists of a round-
bottom flask, a condenser, a thermometer, and a collection flask.
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o Sample Preparation: A small volume of the deuterated 1-decanol is placed in the round-
bottom flask along with a few boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated in a heating mantle or an oil bath.

e Observation: The temperature is monitored closely. The boiling point is recorded as the
temperature at which the liquid is boiling and a steady stream of distillate is collected, with
the thermometer bulb fully immersed in the vapor phase.

o Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point
is corrected to the standard pressure (760 mmHg) if necessary.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a pure
crystalline solid, this occurs over a narrow range.

Methodology:

Sample Preparation: A small amount of the solid (if deuterated 1-decanol is solid at room
temperature) is finely powdered.

o Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary
tube, sealed at one end, to a height of 2-3 mm.

e Apparatus: A melting point apparatus is used, which consists of a heated block with a sample
holder and a magnifying lens for observation.

e Heating: The capillary tube is placed in the heating block, and the temperature is increased
at a slow, controlled rate (e.g., 1-2 °C per minute) as the expected melting point is
approached.

o Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted.

Determination of Density

Density is the mass per unit volume of a substance.
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Methodology:

Apparatus: A pycnometer (a small, calibrated glass flask) and an analytical balance are
required.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately determined.

Mass of Pycnometer with Sample: The pycnometer is filled with deuterated 1-decanol,
ensuring no air bubbles are trapped. The excess liquid is wiped off, and the filled pycnometer
is weighed.

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with
deionized water of a known temperature. Its mass is determined.

Calculation: The density of the deuterated 1-decanol is calculated using the following
formula: Density = (Mass of sample / Mass of water) x Density of water at the measurement
temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology:

Apparatus: An Abbe refractometer is used for this measurement.

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

Sample Application: A few drops of the deuterated 1-decanol are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded as the refractive index is temperature-dependent.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the determination of the physical
characteristics of deuterated 1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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